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Compound of Interest |

Compound Name: 5-Chlorothiophene-2-sulfonamide
CAS No.: 53595-66-7
Cat. No.: B1586055
- 7

CRITICAL IDENTIFICATION ALERT: CAS Number
Verification

Attention: The topic request specified 5-Chlorothiophene-2-sulfonamide but provided the
CAS number 53595-65-6.

o CAS 53595-65-6 corresponds to 5-Bromothiophene-2-sulfonamide.[1][2][3][4]
o CAS 53595-66-7 corresponds to 5-Chlorothiophene-2-sulfonamide.[5][6][7][8][9]

Operational Directive: This guide strictly addresses 5-Chlorothiophene-2-sulfonamide (CAS
53595-66-7). However, as both are halogenated thiophene sulfonamides, the disposal
protocols described below are chemically valid for both analogs. Always verify container labels
before disposal.[10]

Chemical Identity & Hazard Profile

Before initiating any waste workflow, you must accurately characterize the material to ensure
compatibility with waste streams. 5-Chlorothiophene-2-sulfonamide is an organosulfur
compound containing a halogen (chlorine), necessitating specific "Halogenated Organic" waste
streams to prevent the formation of hazardous byproducts (e.g., dioxins) during improper
incineration.
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Physicochemical Data for Disposal

Parameter

Specification

Disposal Implication

Chemical Name

5-Chlorothiophene-2-
sulfonamide

Halogenated Organic Waste

Correct CAS

53595-66-7

Unique identifier for waste

manifests

Physical State

Solid (Crystalline Powder)

Requires dissolution or solid

waste bin

Melting Point 113-117 °C Stable solid at room temp
N Soluble in DMSO, Methanol, Compatible with organic
Solubility
DMF solvent streams
o ] Weakly acidic; avoid strong
Acidity (pKa) ~9.75 (Sulfonamide N-H)

bases

Hazards (GHS)

Skin/Eye/Resp.[5][71[9][11]
Irritant (H315, H319, H335)

Standard PPE required

Pre-Disposal Safety Protocols
Personal Protective Equipment (PPE)

Treat all waste handling with the same rigor as synthesis.

» Respiratory: N95 particulate respirator (for solid spills) or fume hood (for liquid handling).

e Dermal: Nitrile gloves (0.11 mm minimum thickness). Double-glove if dissolving in

penetrating solvents like DMSO.

e Ocular: Chemical splash goggles.[12] Safety glasses are insufficient for liquid waste pouring.

Incompatibility Check

STOP AND CHECK: Do not mix 5-Chlorothiophene-2-sulfonamide waste with the following:
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e Strong Oxidizers: (e.g., Nitric acid, Peroxides) — Risk of exothermic reaction and toxic gas
evolution (SOx, NOx, CI2).

e Strong Bases: (e.g., Sodium Hydroxide) — Sulfonamides can deprotonate and form salts;
while controlled reaction is possible, uncontrolled mixing in waste drums can generate heat.

Waste Characterization & Segregation

Proper segregation is the single most critical step to avoid regulatory fines and incinerator
damage.

Waste Stream Classification

e Primary Stream:Halogenated Organic Waste.

o RCRA Status (USA): Not P-listed or U-listed. However, if mixed with flammable solvents
(e.g., Methanol), it carries the D001 (Ignitable) characteristic.

o Destruction Method: High-temperature incineration with acid gas scrubbing (to capture HCI
and SO2).

Decision Logic: Waste Segregation

Use the following logic flow to determine the correct waste container.
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Figure 1: Decision matrix for segregating 5-Chlorothiophene-2-sulfonamide waste. Note that
even if the solvent is non-halogenated (e.g., Methanol), the presence of the chlorinated solute
mandates the "Halogenated" stream.

Step-by-Step Disposal Procedures
Scenario A: Disposal of Pure Solid (Excess Reagent)

Objective: Dispose of expired or excess solid powder.
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e Dissolution (Recommended):

o Dissolve the solid in a minimal amount of a compatible combustible solvent (e.g., Acetone,
Methanol, or Ethanol).

o Why? Liquid injection incineration is often more efficient and cheaper than bulk solid
incineration.

o Transfer the solution to the Halogenated Organic Waste carboy.

o Direct Solid Disposal:
o If dissolution is not feasible, place the solid in a screw-top jar (polyethylene or glass).
o Label clearly: "Waste 5-Chlorothiophene-2-sulfonamide, Solid, Toxic/Irritant.”

o Place the jar into the larger Solid Hazardous Waste drum.

Scenario B: Disposal of Reaction Mixtures (Liquids)

Objective: Dispose of mother liquor or reaction solvents containing the sulfonamide.

e pH Adjustment: Ensure the solution pH is between 5 and 9. If the reaction used strong
acids/bases, neutralize carefully before adding to the waste drum to prevent drum corrosion
or gas evolution.

e Segregation:
o Pour into the Halogenated Solvent Waste container.[12]

o Crucial: Do NOT pour into the "Non-Halogenated" or "Flammables Only" drum. The
chlorine content requires specific scrubbers during incineration.

e Log Entry: Record the approximate concentration of the sulfonamide on the waste tag.

Scenario C: Spill Cleanup

Objective: Safely manage an accidental release.
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Figure 2: Operational workflow for managing spills of 5-Chlorothiophene-2-sulfonamide.
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Regulatory Compliance & Final Disposition
Labeling Requirements

Every waste container must carry a hazardous waste tag containing:

e Full Chemical Name: No abbreviations (e.g., write "5-Chlorothiophene-2-sulfonamide”, not
"Sulfonamide waste").

o Hazard Checkboxes: Mark "Irritant” and "Toxic".

o Composition: List all solvents and the estimated % of the sulfonamide.
Final Disposition

This waste is sent to a TSDF (Treatment, Storage, and Disposal Facility).
o Method: Rotary Kiln Incineration.

e Temperature: >1000°C.

» Reasoning: High temperature breaks the thiophene ring and sulfonamide bond; scrubbers
neutralize the resulting HCIl and SO2 gases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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